![molecular formula C6H6N4O4 B122626 2,4-Dinitrophenylhydrazine CAS No. 119-26-6](/img/structure/B122626.png)
2,4-Dinitrophenylhydrazine
Overview
Description
2,4-Dinitrophenylhydrazine (2,4-DNP) is a chemical compound used in a variety of laboratory experiments. It is a yellow crystalline solid that is relatively stable and has a melting point of 124-125°C. 2,4-DNP is used as a reagent in various biochemical and physiological assays, and as a catalyst in organic synthesis. It is also used to detect and quantify aldehydes and ketones in lab experiments.
Scientific Research Applications
Quantitative Reagent in Steroid Analysis
- Prednisone Determination : DNPH is used as a sensitive quantitative colorimetric reagent for determining microgram quantities of prednisone in formulations containing various analgesics. This reagent can determine prednisone in concentrations as low as 1.26 × 10−6M (Woodson, 1971).
- Steroid Hormone Quantification : It has been used to form derivatives for the separation, purification, and identification of steroid hormones, such as cortisone, estrone, and androgens (Gornall & MacDonald, 1953).
Carbonyl Compound Analysis
- Carbonyl Compounds in Biological Materials : DNPH methods are presented for the determination of small amounts of carbonyl compounds when present in biological materials. These methods have been successfully applied to the assay of aldehyde dehydrogenase (Ariga, 1971).
Environmental Applications
- Heavy Metal Removal : Modified nano-alumina with DNPH has been developed for the removal of metal cations like Pb(II), Cd(II), Cr(III), etc., from water samples. It shows high adsorption capacity for these metal ions (Afkhami et al., 2010).
- Airborne Carbonyls Analysis : DNPH-coated cartridge sampling method has been used for the analysis of atmospheric carbonyls, providing insights into the recovery rate for each carbonyl species (Pal & Kim, 2008).
Analytical Chemistry Applications
- Polymer Analysis : DNPH has been used to study the reaction with polyethylene films containing carbonyl groups, helping in understanding the distribution and reaction dynamics of these groups in polymers (Johnson & Williams, 1976).
Biochemistry Applications
- Oxidized Protein Analysis : A modified DNPH spectrophotometric assay has been proposed for evaluating the concentration of carbonyl groups in oxidized proteins (Mesquita et al., 2014).
Mechanism of Action
Target of Action
2,4-Dinitrophenylhydrazine (2,4-DNPH) primarily targets aldehydes and ketones . These carbonyl compounds play a crucial role in various biochemical reactions and metabolic pathways. The ability of 2,4-DNPH to react with these compounds makes it a valuable tool in organic chemistry and biochemistry.
Mode of Action
The interaction of 2,4-DNPH with its targets involves a type of reaction known as an addition-elimination reaction . In the addition stage, the 2,4-DNPH adds across the carbon-oxygen double bond of the carbonyl compound to form an intermediate . This intermediate then undergoes an elimination stage, losing a molecule of water to form a compound known as a dinitrophenylhydrazone .
Biochemical Pathways
The reaction of 2,4-DNPH with aldehydes and ketones forms part of the broader biochemical pathways involving these compounds. For instance, it is used in the detection of carbonyl compounds, which are key intermediates in various metabolic pathways . The formation of the dinitrophenylhydrazone derivative can also be used to identify specific aldehydes and ketones based on the melting points of the derivatives .
Result of Action
The primary result of the action of 2,4-DNPH is the formation of a dinitrophenylhydrazone derivative . This derivative is typically a yellow, orange, or red precipitate . The formation of this precipitate is used as a positive test for the presence of aldehydes and ketones .
Action Environment
The action of 2,4-DNPH can be influenced by various environmental factors. For instance, it is sensitive to shock and friction, and for this reason, it is usually handled as a wet powder . Improper storage that leads to drying can make it explosive . Furthermore, the presence of other reactive substances can potentially interfere with its action .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
2,4-Dinitrophenylhydrazine plays a significant role in biochemical reactions, particularly in the detection and analysis of carbonyl compounds. It interacts with aldehydes and ketones to form stable hydrazone derivatives. The reaction involves the nucleophilic addition of the hydrazine group to the carbonyl carbon, followed by the elimination of water. This reaction is widely used in the identification and quantification of carbonyl-containing biomolecules, such as carbohydrates and lipids. Additionally, this compound can react with amino acid residues in proteins, particularly histidine, arginine, lysine, and proline, to produce carbonyl functions that can be measured .
Cellular Effects
The effects of this compound on various types of cells and cellular processes are primarily related to its ability to form hydrazone derivatives with carbonyl compounds. This interaction can lead to the modification of proteins and other biomolecules, potentially affecting their function. In particular, this compound has been used to measure protein carbonyl content, which is an indicator of oxidative stress and protein oxidation in cells . The compound’s ability to form stable hydrazone derivatives with carbonyl groups makes it a valuable tool for studying cellular responses to oxidative stress and other metabolic processes.
Molecular Mechanism
The molecular mechanism of action of this compound involves its reaction with carbonyl groups in biomolecules to form hydrazone derivatives. This reaction is a nucleophilic addition-elimination process, where the hydrazine group of this compound adds to the carbonyl carbon, followed by the elimination of water to form a stable hydrazone bond . This mechanism allows for the specific detection and quantification of carbonyl-containing compounds in biochemical samples. Additionally, the formation of hydrazone derivatives can lead to changes in the structure and function of proteins and other biomolecules, potentially affecting cellular processes and signaling pathways.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time due to its stability and degradation. The compound is relatively stable when stored properly, but it can degrade over time if exposed to light, heat, or moisture. The stability of this compound is crucial for its effectiveness in biochemical assays, as degraded or impure samples may lead to inaccurate results. Long-term studies have shown that the compound can maintain its reactivity and effectiveness for extended periods when stored under appropriate conditions .
Dosage Effects in Animal Models
The effects of this compound in animal models vary with different dosages. At low doses, the compound is generally well-tolerated and can be used to study its biochemical interactions and effects on cellular processes. At high doses, this compound can exhibit toxic effects, including hematotoxicity and oxidative stress . Studies have shown that the compound can induce oxidative damage in tissues and organs, leading to adverse effects on cellular function and overall health. It is important to carefully control the dosage of this compound in animal studies to avoid toxic effects and ensure accurate results.
Metabolic Pathways
This compound is involved in several metabolic pathways, particularly those related to the detection and analysis of carbonyl compounds. The compound reacts with carbonyl groups to form hydrazone derivatives, which can be further analyzed using various biochemical techniques. Additionally, this compound can participate in transamination reactions, where it reacts with amino acids to form hydrazone derivatives that can be measured spectrophotometrically . These reactions are important for studying metabolic processes and the role of carbonyl compounds in cellular metabolism.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are influenced by its chemical properties and interactions with biomolecules. The compound can diffuse across cell membranes and interact with intracellular carbonyl compounds to form hydrazone derivatives. Additionally, this compound can be transported within cells by binding to proteins and other biomolecules, which can affect its localization and accumulation . The distribution of this compound within tissues is also influenced by its solubility and stability, with higher concentrations typically found in areas with high levels of carbonyl compounds.
Subcellular Localization
The subcellular localization of this compound is primarily determined by its interactions with carbonyl-containing biomolecules. The compound can localize to various cellular compartments, including the cytoplasm, nucleus, and mitochondria, where it forms hydrazone derivatives with carbonyl groups. This localization can affect the activity and function of this compound, as well as its ability to detect and quantify carbonyl compounds in different cellular environments . Additionally, the compound’s interactions with specific targeting signals or post-translational modifications can influence its subcellular distribution and activity.
properties
IUPAC Name |
(2,4-dinitrophenyl)hydrazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N4O4/c7-8-5-2-1-4(9(11)12)3-6(5)10(13)14/h1-3,8H,7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HORQAOAYAYGIBM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])NN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N4O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2059485 | |
Record name | 2,4-Dinitrophenylhydrazine | |
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URL | https://comptox.epa.gov/dashboard/DTXSID2059485 | |
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Molecular Weight |
198.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Blue-red flourescent crystals; [Sax] Red powder; [MSDSonline] | |
Record name | 2,4-Dinitrophenylhydrazine | |
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Vapor Pressure |
0.0000125 [mmHg] | |
Record name | 2,4-Dinitrophenylhydrazine | |
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CAS RN |
119-26-6 | |
Record name | (2,4-Dinitrophenyl)hydrazine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=119-26-6 | |
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Record name | 2,4-Dinitrophenylhydrazine | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000119266 | |
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Record name | (2,4-Dinitrophenyl)hydrazine | |
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Record name | Hydrazine, (2,4-dinitrophenyl)- | |
Source | EPA Chemicals under the TSCA | |
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Record name | 2,4-Dinitrophenylhydrazine | |
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Record name | 2,4-dinitrophenylhydrazine | |
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URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.003.918 | |
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Record name | 2,4-DINITROPHENYLHYDRAZINE | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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